Cas no 435345-34-9 (N-(diphenylmethyl)-2-(methylamino)acetamide, oxalic acid)

• Product Name: N-(diphenylmethyl)-2-(methylamino)acetamide, oxalic acid
• CAS No: 435345-34-9
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• MDL: MFCD06799774
• CID: 929017
• PubChem ID: 45074862
• Update Time: 2025-05-20

N-(diphenylmethyl)-2-(methylamino)acetamide, oxalic acid Chemical and Physical Properties

Names and Identifiers

• n-benzhydryl-2-methylamino-acetamide
• N-benzhydryl-2-(methylamino)acetamide
• HMS1685L16
• N-(diphenylmethyl)-2-(methylamino)acetamide, oxalic acid
• 435345-33-8
• EN300-220804
• 435345-34-9
• DTXSID60355346
• AKOS000301804
• N-(diphenylmethyl)-2-(methylamino)acetamide

• MDL： MFCD06799774
• Inchi： 1S/C16H18N2O/c1-17-12-15(19)18-16(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,16-17H,12H2,1H3,(H,18,19)
• InChI Key： RIRFXJDKVPXIHT-UHFFFAOYSA-N
• SMILES： O=C(CNC)NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 254.14200
• Monoisotopic Mass: 254.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 2.89340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-(diphenylmethyl)-2-(methylamino)acetamide, oxalic acid

Professional Introduction to N-(diphenylmethyl)-2-(methylamino)acetamide, Oxalic Acid (CAS No. 435345-34-9)

N-(diphenylmethyl)-2-(methylamino)acetamide, oxalic acid, identified by its Chemical Abstracts Service (CAS) number 435345-34-9, is a compound of significant interest in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in pharmaceutical development and synthetic chemistry.

The molecular structure of N-(diphenylmethyl)-2-(methylamino)acetamide, oxalic acid, consists of a diphenylmethyl group attached to an acetamide moiety, which is further substituted with a methylamino group. This configuration imparts distinct chemical reactivity and solubility characteristics, making it a valuable intermediate in the synthesis of more complex molecules. The presence of oxalic acid as a co-component suggests possible applications in chelation therapy and metal ion coordination, areas where oxalates have been traditionally utilized.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity. N-(diphenylmethyl)-2-(methylamino)acetamide, oxalic acid, has been explored for its potential role in inhibiting certain enzymatic activities and interfering with protein-protein interactions. Preliminary studies have indicated that this compound may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and inflammation, making it a promising candidate for further investigation.

The synthesis of N-(diphenylmethyl)-2-(methylamino)acetamide, oxalic acid, involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve the desired molecular architecture. These methodologies not only enhance the efficiency of the synthesis but also allow for the introduction of functional groups that can be tailored for specific biological activities.

The pharmacological profile of N-(diphenylmethyl)-2-(methylamino)acetamide, oxalic acid, has been the subject of extensive research. In vitro studies have demonstrated its ability to interact with various biological targets, including kinases and transcription factors. These interactions are thought to contribute to its potential therapeutic effects in conditions such as cancer and autoimmune diseases. Additionally, the compound's ability to form stable complexes with metal ions has led to investigations into its use as a contrast agent in medical imaging techniques.

One of the most intriguing aspects of N-(diphenylmethyl)-2-(methylamino)acetamide, oxalic acid, is its potential role in drug discovery and development. The structural features of this compound make it a versatile scaffold for designing new molecules with enhanced pharmacological properties. By modifying specific functional groups or introducing new ones, researchers can generate derivatives with improved bioavailability, selectivity, and efficacy. This flexibility underscores the importance of this compound as a building block in medicinal chemistry.

The environmental impact of N-(diphenylmethyl)-2-(methylamino)acetamide, oxalic acid, has also been considered in recent studies. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize reaction conditions using alternative solvents and catalysts. These approaches not only align with global efforts to promote environmental sustainability but also enhance the economic feasibility of large-scale production.

The future prospects for N-(diphenylmethyl)-2-(methylamino)acetamide, oxalic acid, are promising given its diverse range of potential applications. Ongoing research aims to elucidate its mechanism of action at the molecular level and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like N-(diphenylmethyl)-2-(methylamino)acetamide, oxalic acid will play an increasingly important role in addressing complex diseases.